Mercurous chloride

• CAS No.: 104923-33-3
• Molecular Formula: C10H12O

Description

Mercurous chloride (Hg₂Cl₂), historically termed calomel, is a mercury(I) compound characterized by the dimeric cation [Hg₂]²⁺. Its synthesis involves the reaction of mercury with mercuric chloride or nitric acid followed by precipitation with chloride ions . Historically, it was used in medicine (e.g., laxatives, skin lotions) and electrochemistry (calomel electrodes) . However, its toxicity, particularly due to mercury bioaccumulation, has restricted modern applications .

Comparison with Similar Compounds

Comparison with Similar Mercury Compounds

Mercuric Chloride (HgCl₂)

Key Differences:

Property	Mercurous Chloride (Hg₂Cl₂)	Mercuric Chloride (HgCl₂)
Oxidation State	Mercury(I) ([Hg₂]²⁺)	Mercury(II) (Hg²⁺)
Solubility in Water	0.2 mg/L (20°C)	74 g/L (20°C)
Solubility in HCl	Sparingly soluble (forms Hg₂Cl₄²⁻)	Highly soluble (forms [HgCl₄]²⁻)
Toxicity	Chronic toxicity (neurotoxicity)	Acute toxicity (renal failure)
Applications	Historical medicine, electrodes	Catalyst, disinfectant, wood preservative

• Structural and Reactivity Contrasts: Hg₂Cl₂’s dimeric structure ([Cl-Hg-Hg-Cl]) contrasts with HgCl₂’s linear Hg-Cl bonds. This structural difference reduces Hg₂Cl₂’s reactivity with sulfur donors compared to HgCl₂, which readily binds to proteins and enzymes . HgCl₂ is synthesized via direct chlorination of mercury or reaction of Hg(NO₃)₂ with HCl, yielding a highly corrosive and water-soluble compound .
• Toxicity Profiles: this compound: Chronic exposure leads to mercury accumulation, causing neurotoxicity and nephrotoxicity. A study on factory workers exposed to Hg₂Cl₂ showed elevated urinary mercury levels (5,037 µg post-DMPS challenge) . Mercuric Chloride: Acute exposure causes severe gastrointestinal damage, renal failure, and death at doses >1 g . It is classified as a Category 1 carcinogen by IARC .
• Industrial Uses: Hg₂Cl₂: Limited to niche applications (e.g., acousto-optic crystals for infrared devices) . HgCl₂: Used in vinyl chloride production, batteries, and as a fungicide .

Mercury Sulfide (HgS)

• Cinnabar (α-HgS) : The red sulfide ore of mercury, used historically as a pigment. Unlike Hg₂Cl₂, it is insoluble in water and less bioavailable but still toxic when inhaled as dust .
• Metacinnabar (β-HgS) : A black polymorph with similar toxicity but distinct crystal structure .

Other Mercury Halides

Compound	Formula	Properties vs. Hg₂Cl₂
Mercurous Bromide	Hg₂Br₂	Similar dimeric structure; used in optical materials. Higher solubility in ammonia .
Mercuric Iodide	HgI₂	Red tetragonal form used in radiation detection. More photosensitive than Hg₂Cl₂ .

Research Findings and Modern Context

• Health Studies: Hg₂Cl₂ exposure in skin lotion users resulted in urinary mercury levels 38-fold higher than controls post-DMPS treatment . HgCl₂’s role in organomercury synthesis (e.g., phenylmercuric acetate) amplifies environmental persistence .

• Environmental Impact :

  • Both compounds contribute to mercury pollution, but HgCl₂’s solubility increases its mobility in aquatic systems .
• Technological Applications: Hg₂Cl₂’s acousto-optic efficiency (figure of merit: 1,200×10⁻¹⁸ s³/g) makes it valuable in infrared signal processing .

Q & A

Q. How have historical medical uses of this compound informed modern toxicological studies?

• Toxicology : Historical dosages (0.03–0.60 g as a laxative) correlate with chronic nephrotoxicity thresholds (urinary Hg >0.02 mg/L) . Modern studies use DMPS chelation therapy to reduce body burden, validated via isotopic tracing in murine models .